N-[[(3E)-3-(3H-1,3-benzothiazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]carbamothioyl]benzamide

• Molecular Formula: C21H15N3O2S2
• Molecular Weight: 405.5 g/mol
• IUPAC Name: N-[[(3E)-3-(3H-1,3-benzothiazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]carbamothioyl]benzamide
• InChI: InChI=1S/C21H15N3O2S2/c25-17-11-10-14(22-21(27)24-19(26)13-6-2-1-3-7-13)12-15(17)20-23-16-8-4-5-9-18(16)28-20/h1-12,23H,(H2,22,24,26,27)/b20-15+
• InChI Key: WPBXKYFYEQKAQX-HMMYKYKNSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)NC(=S)NC2=C/C(=C\3/NC4=CC=CC=C4S3)/C(=O)C=C2
• SMILES: C1=CC=C(C=C1)C(=O)NC(=S)NC2=CC(=C3NC4=CC=CC=C4S3)C(=O)C=C2

Description

N-[[(3E)-3-(3H-1,3-benzothiazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]carbamothioyl]benzamide is a chemical compound that has been the subject of scientific research due to its potential pharmacological properties. It is a member of the benzothiazole family of compounds, which have been shown to have a wide range of biological activities.

Mechanism of Action

The mechanism of action of N-[[(3E)-3-(3H-1,3-benzothiazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]carbamothioyl]benzamide is not fully understood. However, it has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been shown to inhibit the production of inflammatory cytokines and to have antibacterial activity.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, to have anti-inflammatory and antimicrobial activities, and to be a fluorescent probe for the detection of thiols. It has also been shown to have antioxidant activity and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using N-[[(3E)-3-(3H-1,3-benzothiazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]carbamothioyl]benzamide in lab experiments is its potential pharmacological properties. It has been shown to have antitumor, anti-inflammatory, and antimicrobial activities, which make it a promising candidate for further study. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several potential future directions for the study of N-[[(3E)-3-(3H-1,3-benzothiazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]carbamothioyl]benzamide. One direction is to further study its antitumor, anti-inflammatory, and antimicrobial activities, with the goal of developing it into a therapeutic agent. Another direction is to study its antioxidant activity and its potential use in protecting against oxidative stress. Additionally, its use as a fluorescent probe for the detection of thiols could be further optimized and studied. Finally, its mechanism of action could be further elucidated to better understand its potential pharmacological properties.

Synthesis Methods

The synthesis of N-[[(3E)-3-(3H-1,3-benzothiazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]carbamothioyl]benzamide involves several steps. The first step is the synthesis of 2-aminothiophenol, which is then reacted with 2-bromoacetophenone to form 2-(2-bromoacetyl)thiophene. The next step involves the reaction of 2-(2-bromoacetyl)thiophene with 2-aminobenzamide to form N-(2-thienyl)-2-[(2-aminophenyl)amino]acetamide. Finally, this compound is reacted with 2-(3-benzothiazolyl)-4-cyclohexene-1,5-dione to form this compound.

Scientific Research Applications

N-[[(3E)-3-(3H-1,3-benzothiazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]carbamothioyl]benzamide has been the subject of scientific research due to its potential pharmacological properties. It has been shown to have antitumor, anti-inflammatory, and antimicrobial activities. It has also been studied for its potential use as a fluorescent probe for the detection of thiols.